Cas no 1217636-74-2 (threo-N-Boc-D-homophenylalanine epoxide)

• Product Name: threo-N-Boc-D-homophenylalanine epoxide
• CAS No: 1217636-74-2
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• MDL: MFCD08061633
• CID: 1033301
• PubChem ID: 42550561
• Update Time: 2025-06-07

threo-N-Boc-D-homophenylalanine epoxide Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((S)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate
• tert-butyl N-[(1S)-1-[(2R)-oxiran-2-yl]-3-phenylpropyl]carbamate
• threo-N-Boc-L-homophenylalanine epoxide
• DTXSID10654730
• MFCD08061634
• 1217636-74-2
• 1820583-74-1
• 4,5-Anhydro-3-[(tert-butoxycarbonyl)amino]-1,2,3-trideoxy-1-phenyl-L-threo-pentitol
• PS-12903
• AKOS016843911
• tert-Butyl((S)-1-((R)-oxiran-2-yl)-3-phenylpropyl)carbamate
• threo-N-Boc-D-homophenylalanine epoxide

• MDL： MFCD08061633
• Inchi： 1S/C16H23NO3/c1-16(2,3)20-15(18)17-13(14-11-19-14)10-9-12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3,(H,17,18)/t13-,14-/m0/s1
• InChI Key： QBDJHEUSBYIOGK-KBPBESRZSA-N
• SMILES： O1C[C@H]1[C@H](CCC1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 277.16800
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 54.35000
• LogP: 3.11570

Additional information on threo-N-Boc-D-homophenylalanine epoxide

Professional Introduction to Threo-N-Boc-D-homophenylalanine epoxide (CAS No: 1217636-74-2)

Threo-N-Boc-D-homophenylalanine epoxide, identified by the chemical compound code CAS No 1217636-74-2, is a specialized chiral building block that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring an epoxide functional group and an N-Boc protecting group, serves as a versatile intermediate in the synthesis of peptide mimetics, protease inhibitors, and other bioactive molecules. Its unique stereochemistry and reactivity make it a valuable tool for medicinal chemists aiming to develop novel therapeutic agents with enhanced specificity and efficacy.

The epoxide moiety in Threo-N-Boc-D-homophenylalanine epoxide is particularly noteworthy due to its high reactivity, which allows for facile ring-opening reactions under various conditions. This property is exploited in synthetic chemistry to introduce specific functional groups or to construct complex molecular architectures. The N-Boc protecting group, on the other hand, ensures the stability of the amine functionality during synthetic transformations while preventing unwanted side reactions. This dual functionality makes the compound an indispensable asset in the development of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties.

In recent years, there has been a surge in research focused on the development of peptidomimetics as alternatives to traditional peptide-based drugs. These mimetics often exhibit greater oral bioavailability and metabolic stability, making them attractive candidates for clinical applications. Threo-N-Boc-D-homophenylalanine epoxide plays a pivotal role in this context by providing a reliable scaffold for constructing peptidomimetic cores. For instance, its incorporation into β-turn mimetics has been shown to enhance binding affinity and selectivity against target proteins. Such advancements are driven by the need for more potent and selective therapeutic agents, particularly in areas such as oncology and immunology.

The utility of Threo-N-Boc-D-homophenylalanine epoxide extends beyond peptidomimetic synthesis. It has also been employed in the development of protease inhibitors, which are critical in treating various diseases, including HIV and cancer. The stereochemical purity of this compound ensures that the resulting inhibitors exhibit high specificity towards their target enzymes. Moreover, the presence of the epoxide group allows for post-synthetic modifications, enabling chemists to fine-tune the properties of their inhibitors. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent studies have highlighted the potential of Threo-N-Boc-D-homophenylalanine epoxide in designing novel antiviral agents. The ability to incorporate this building block into constrained peptides has led to the discovery of compounds with potent antiviral activity against a range of pathogens. For example, derivatives of this compound have shown efficacy against influenza virus by inhibiting key proteases involved in viral replication. Such findings underscore the importance of chiral building blocks like Threo-N-Boc-D-homophenylalanine epoxide in addressing emerging infectious diseases.

The synthesis of Threo-N-Boc-D-homophenylalanine epoxide itself is a testament to advancements in synthetic organic chemistry. The process typically involves multi-step reactions starting from commercially available precursors, with careful control over reaction conditions to ensure high yield and purity. The use of catalytic methods and green chemistry principles has further improved the sustainability of its production. These efforts align with broader industry trends aimed at reducing environmental impact while maintaining or enhancing chemical efficiency.

In conclusion, Threo-N-Boc-D-homophenylalanine epoxide (CAS No: 1217636-74-2) is a highly versatile and valuable intermediate in pharmaceutical chemistry. Its unique combination of functional groups and stereochemistry makes it an indispensable tool for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further. The ongoing development of peptidomimetics, protease inhibitors, and antiviral agents underscores the enduring relevance of Threo-N-Boc-D-homophenylalanine epoxide in addressing global health challenges.